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Compound of Interest

Compound Name: Cyclohexyl heptanoate

Cat. No.: B15348195 Get Quote

Cyclohexyl Heptanoate: A Technical Overview
This technical guide provides a comprehensive overview of cyclohexyl heptanoate, including

its chemical identity, physicochemical properties, synthesis, and analytical methodologies. This

document is intended for researchers, scientists, and professionals in drug development and

related fields who require detailed information on this compound.

Chemical Identity and Nomenclature
IUPAC Name: Cyclohexyl heptanoate[1]

Synonyms: Heptanoic acid, cyclohexyl ester

CAS Number: A specific, confirmed CAS Registry Number for cyclohexyl heptanoate is not

readily available in major chemical databases. It is important to distinguish it from the isomeric

compound hexyl heptanoate, which has the CAS Number 1119-06-8. The absence of a

dedicated CAS number for cyclohexyl heptanoate suggests it is a less common or less

commercially available chemical.

Chemical Formula: C13H24O2[1]

Molecular Weight: 212.3285 g/mol [1]

Physicochemical Properties
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Quantitative data for cyclohexyl heptanoate is not extensively reported. The following table

summarizes its known and estimated properties. Properties for similar cycloalkyl alkanoates

are included for comparison, highlighting expected trends.[2][3]

Property
Value (Cyclohexyl
Heptanoate)

Notes

Molecular Formula C13H24O2 [1]

Molecular Weight 212.3285 g/mol [1]

Appearance Colorless liquid
Estimated, typical for similar

esters.

Boiling Point

Higher than linear alkanoates

of similar molecular weight due

to the cyclic moiety.

Cycloalkanes have higher

boiling points than their acyclic

counterparts.[3]

Solubility
Sparingly soluble in water;

soluble in organic solvents.

Esters can act as hydrogen

bond acceptors with water, but

solubility decreases with

increasing hydrocarbon chain

length.[2]

Density
Expected to be slightly less

than 1 g/mL.

Cycloalkanes generally have

higher densities than their

corresponding linear alkanes.

[3]

Synthesis Protocol: Fischer Esterification
A standard method for the synthesis of cyclohexyl heptanoate is the Fischer esterification of

heptanoic acid with cyclohexanol, using a strong acid catalyst.

Reaction:

Heptanoic Acid + Cyclohexanol ⇌ Cyclohexyl Heptanoate + Water

Materials:
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Heptanoic acid

Cyclohexanol

Concentrated sulfuric acid (catalyst)

Toluene (or another suitable solvent for azeotropic removal of water)

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Dean-Stark apparatus

Reflux condenser

Separatory funnel

Rotary evaporator

Procedure:

In a round-bottom flask equipped with a Dean-Stark apparatus and reflux condenser,

combine equimolar amounts of heptanoic acid and cyclohexanol in toluene.

Add a catalytic amount of concentrated sulfuric acid (approximately 1-2% of the total molar

amount of reactants).

Heat the mixture to reflux. The water produced during the reaction will be collected in the

Dean-Stark trap as an azeotrope with toluene.

Continue the reaction until no more water is collected, indicating the reaction is complete.

Allow the reaction mixture to cool to room temperature.

Transfer the mixture to a separatory funnel and wash sequentially with water, saturated

sodium bicarbonate solution (to neutralize the acid catalyst), and brine.

Dry the organic layer over anhydrous magnesium sulfate.
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Filter the drying agent and remove the solvent under reduced pressure using a rotary

evaporator to yield the crude cyclohexyl heptanoate.

The product can be further purified by vacuum distillation.
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Gas Chromatography (GC)

Mass Spectrometry (MS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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